![molecular formula C23H25N5O4 B2665966 N-(3-cyclopropyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(3,4-dimethoxyphenyl)acetamide CAS No. 1207044-63-0](/img/structure/B2665966.png)
N-(3-cyclopropyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(3,4-dimethoxyphenyl)acetamide
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Description
N-(3-cyclopropyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H25N5O4 and its molecular weight is 435.484. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
The compound has been utilized as a key intermediate in the synthesis of various new heterocycles, which are evaluated for their antimicrobial properties. For instance, Bondock et al. (2008) explored the synthesis of new heterocycles incorporating the antipyrine moiety, demonstrating that representative compounds exhibit antimicrobial activities. This research highlights the compound's utility in generating new molecules with potential applications in fighting microbial infections (Bondock, Rabie, Etman, & Fadda, 2008).
Insecticidal and Antibacterial Potential
Further extending its application, Deohate and Palaspagar (2020) synthesized pyrimidine linked pyrazole heterocyclics via microwave irradiative cyclocondensation, examining their insecticidal and antibacterial potential. This study underscores the compound's role in developing new agents for agricultural and pharmaceutical applications, showcasing its versatility beyond human medicine (Deohate & Palaspagar, 2020).
Antitumor Activity and Molecular Docking
In the realm of oncology research, Fahim et al. (2019) focused on synthesizing novel pyrimidiopyrazole derivatives, highlighting their in vitro antitumor activity against HepG2 cell lines. This work not only demonstrates the compound's application in developing new anticancer agents but also utilizes molecular docking to better understand the interaction between these synthesized compounds and their biological targets, providing a pathway for the design of more effective therapeutics (Fahim, Elshikh, & Darwish, 2019).
Properties
IUPAC Name |
N-[5-cyclopropyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-2-(3,4-dimethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N5O4/c1-31-18-9-6-13(10-19(18)32-2)11-21(29)25-20-12-17(14-7-8-14)27-28(20)23-24-16-5-3-4-15(16)22(30)26-23/h6,9-10,12,14H,3-5,7-8,11H2,1-2H3,(H,25,29)(H,24,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQBSLNITDWDMJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=O)NC2=CC(=NN2C3=NC4=C(CCC4)C(=O)N3)C5CC5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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